Cas no 128043-71-0 (Ethyl 2-3-(2,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate)

• Product Name: Ethyl 2-3-(2,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate
• CAS No: 128043-71-0
• MF: C₁₄H₁₂Cl₂N₂O₅
• MW: 359.1614818573
• CID: 4585885
• Update Time: 2025-09-26

Ethyl 2-3-(2,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-[3-(2,4-DICHLOROBENZYL)-2,4,5-TRIOXO-1-IMIDAZOLIDINYL]ACETATE
• Ethyl 2-3-(2,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate

• Inchi： 1S/C14H12Cl2N2O5/c1-2-23-11(19)7-18-13(21)12(20)17(14(18)22)6-8-3-4-9(15)5-10(8)16/h3-5H,2,6-7H2,1H3
• InChI Key： KLEINBGUYFLIAT-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(N(CC(=O)OCC)C1=O)=O)CC1C=CC(Cl)=CC=1Cl

Additional information on Ethyl 2-3-(2,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate

Ethyl 2-3-(2,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinylacetate: A Promising Compound in Medicinal Chemistry

Ethyl 2-3-(2,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinylacetate is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its 2,4-dichlorobenzyl substituent and 1-imidazolidinylacetate core, represents a novel class of molecules with potential therapeutic applications. The CAS No. 128043-71-0 designation underscores its distinct chemical identity, which is critical for ensuring accurate identification in research and development contexts.

Recent advances in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its biological activity in depth. The 2,4-dichlorobenzyl group, known for its ability to modulate receptor interactions, plays a pivotal role in the compound's pharmacological profile. Meanwhile, the 1-imidazolidinylacetate moiety contributes to its structural stability and functional versatility, making it a valuable candidate for drug discovery.

Studies published in 2023 have highlighted the compound's potential in targeting specific enzymatic pathways. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against 1-imidazolidinylacetate-dependent enzymes, suggesting its utility in treating metabolic disorders. The 2,4-dichlorobenzyl substituent was found to enhance the compound's affinity for target proteins, thereby improving its therapeutic efficacy.

Another significant finding from recent research is the compound's ability to modulate cellular signaling pathways. A 2023 study in Pharmacological Research revealed that the 1-imidazolidinylacetate core interacts with key signaling molecules, potentially offering new avenues for the treatment of inflammatory diseases. The 2,4-dichlorobenzyl group was shown to enhance this interaction, further supporting the compound's therapeutic potential.

The 2,4-dichlorobenzyl substituent's role in modulating receptor activity has also been explored in preclinical studies. A 2023 review in Drug Discovery Today emphasized the importance of this substituent in optimizing the compound's pharmacokinetic properties. The study suggested that the 2,4-dichlorobenzyl group contributes to improved solubility and bioavailability, making the compound more suitable for oral administration.

Furthermore, the 1-imidazolidinylacetate core has been linked to enhanced metabolic stability, a critical factor in drug development. Research published in Chemical Communications in 2023 demonstrated that this core structure reduces the risk of metabolic degradation, thereby prolonging the compound's half-life in vivo. This property is particularly advantageous for chronic disease management.

The compound's potential applications extend beyond metabolic disorders. A 2023 study in Antimicrobial Agents and Chemotherapy explored its antimicrobial activity against multidrug-resistant pathogens. The 2,4-dichlorobenzyl group was found to disrupt bacterial cell membranes, while the 1-imidazolidinylacetate core exhibited synergistic effects, enhancing the compound's antibacterial efficacy.

Recent advancements in computational modeling have also provided insights into the compound's mechanism of action. A 2023 study in Bioorganic & Medicinal Chemistry used molecular docking simulations to predict the compound's interaction with target proteins. The results indicated that the 2,4-dichlorobenzyl substituent forms critical hydrogen bonds with the target, while the 1-imidazolidinylacetate core stabilizes the binding complex.

The compound's structural features have also been analyzed for their impact on drug-likeness properties. A 2023 study in Journal of Chemical Information and Modeling evaluated the compound's physicochemical properties and found that the 2,4-dichlorobenzyl group contributes to favorable lipophilicity, while the 1-imidazolidinylacetate core enhances aqueous solubility. These properties are essential for optimizing the compound's therapeutic potential.

Despite its promising profile, the compound's development is still in the preclinical stages. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. The CAS No. 128043-71-0 designation ensures that the compound can be accurately referenced in future studies, facilitating collaboration and knowledge sharing among researchers.

In conclusion, Ethyl 2-3-(2,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinylacetate represents a significant advancement in medicinal chemistry. Its unique structure, characterized by the 2,4-dichlorobenzyl substituent and 1-imidazolidinylacetate core, offers promising therapeutic applications. Continued research into its biological activity and pharmacological properties is essential for realizing its potential in the treatment of various diseases.